3-(4-fluorophenyl)-1-methyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-2-methyl-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C22H25FN4OS/c1-26-21(12-20(25-26)18-2-4-19(23)5-3-18)22(28)24-13-16-6-9-27(10-7-16)14-17-8-11-29-15-17/h2-5,8,11-12,15-16H,6-7,9-10,13-14H2,1H3,(H,24,28)
• InChI Key: TYJJAYUDDUWYLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCC3CCN(CC3)CC4=CSC=C4
• Molecular Formula: C22H25FN4OS
• Molecular Weight: 412.5 g/mol
• CAS No.: 1396714-61-6

Description

3-(4-fluorophenyl)-1-methyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H25FN4OS and its molecular weight is 412.53. The purity is usually 95%.
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Scientific Research Applications

Thiazole-Aminopiperidine Hybrid Analogues as Mycobacterium tuberculosis GyrB Inhibitors

A study focused on the design and synthesis of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, aimed at inhibiting Mycobacterium tuberculosis GyrB ATPase activity. One compound showed promising activity against all tests, highlighting the potential of such structures in developing antituberculosis agents (V. U. Jeankumar et al., 2013).

Aurora Kinase Inhibitor for Cancer Treatment

Another research area involves the development of compounds as Aurora kinase inhibitors, potentially useful in treating cancer. Although the specific compound was not directly referenced, the study underscores the broader interest in targeting kinase pathways in oncology research (ロバート ヘンリー，ジェームズ, 2006).

PET Radiotracer for CB1 Cannabinoid Receptors

The feasibility of nucleophilic displacement for the synthesis of radiolabeled compounds, aiming at the study of CB1 cannabinoid receptors in the brain via positron emission tomography (PET), has been demonstrated. This research highlights the compound's relevance in neuroimaging studies, contributing to our understanding of cannabinoid receptor distribution and function (†. R. Katoch-Rouse et al., 2003).

Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity

This study synthesized compounds with significant anticancer activity against lung cancer cell lines, illustrating the compound's potential as a scaffold for developing new anticancer agents (A. G. Hammam et al., 2005).